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Compound of Interest

Compound Name: Dimethyl methylsuccinate

Cat. No.: B158938

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides essential safety and logistical information for the proper
disposal of dimethyl methylsuccinate, ensuring compliance and minimizing risk.

Key Safety and Hazard Information

Dimethyl methylsuccinate is a combustible liquid and may cause mild skin and eye irritation.
[1] It is also harmful to aquatic life with long-lasting effects.[1][2] Adherence to appropriate
safety protocols is paramount during handling and disposal.

Summary of Physical and Chemical Properties
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Property Value Source
Physical State Liquid [3]
Appearance Colorless [3]

Odor Aromatic [3]
Flash Point 85 °C / 185 °F [3]
Boiling Point 200 °C /392 °F [3]
Solubility in water Soluble [3114]
Specific Gravity 1.110 g/cm3 [3]

Toxicity Data

Test Result Species Source
Acute Dermal LD50 > 5000 mg/kg Not Specified [1]
Acute Inhalation LC50 > 2000 mg/l Male and Female [1]

Personal Protective Equipment (PPE)

When handling dimethyl methylsuccinate, especially during disposal procedures, the
following personal protective equipment should be worn:

o Eye/Face Protection: Tight-sealing safety goggles.
e Hand Protection: Protective gloves.

» Skin and Body Protection: Protective clothing.

Step-by-Step Disposal Procedure

The primary recommended method for the disposal of dimethyl methylsuccinate is through a
licensed disposal company or by incineration in a chemical incinerator equipped with an
afterburner and scrubber.[5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxdWJuYTc5MmwzdXV0Y2YwZ3cxNHFpYzRqNGNlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNDY1XzEwNi02NS0wX0RpbWV0aHlsIHN1Y2NpbmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0c0NjVfMTA2LTY1LTBfRGltZXRoeWwlMjBzdWNjaW5hdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c8e6a994b0c072ca14a24a0e879d47369d70e829/MetaSci_G465_106-65-0_Dimethyl%20succinate.pdf
https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://www.vigon.com/product/dimethyl-succinate-fcc/?doc=MSDS/502116_vigon_sds_us_english.pdf&namee=DimethylSuccinateFCCSDS
https://www.vigon.com/product/dimethyl-succinate-fcc/?doc=MSDS/502116_vigon_sds_us_english.pdf&namee=DimethylSuccinateFCCSDS
https://www.benchchem.com/product/b158938?utm_src=pdf-body
https://www.benchchem.com/product/b158938?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-methylsuccinate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Waste Collection and Storage:

Collect surplus and non-recyclable dimethyl methylsuccinate in a suitable, closed, and
properly labeled container.

Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks,
open flames, and other sources of ignition.[3][4]

Ensure the container is tightly sealed to prevent vapors from accumulating.[5]

. Accidental Spill Cleanup:

In the event of a spill, remove all sources of ignition.[3]

Ventilate the area.

For small spills, use an inert absorbent material such as dry clay, sand, or diatomaceous
earth to absorb the liquid.[1]

For larger spills, dike the material to prevent it from entering drains or waterways.[1]
Collect the absorbed material and place it into a suitable, sealed container for disposal.[6]
Clean the spill area thoroughly with soap and water.[6]

. Final Disposal:

Dispose of the waste container and its contents through a licensed and approved waste
disposal plant.[3][4]

Do not dispose of the material down the drain, as it is harmful to aquatic life.[1][2]
Contaminated packaging should be disposed of as unused product.[5]

Always observe all federal, state, and local environmental regulations when disposing of this
substance.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
dimethyl methylsuccinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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